Cas no 1806558-55-3 (Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate)

• Product Name: Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate
• CAS No: 1806558-55-3
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 4957688
• Update Time: 2025-06-08

Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate

• Inchi： 1S/C14H17ClO3/c1-4-10-8-11(13(16)9(3)15)6-7-12(10)14(17)18-5-2/h6-9H,4-5H2,1-3H3
• InChI Key： NJSYCJMDOKVXMU-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C(=O)OCC)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate

Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate (CAS No. 1806558-55-3): An Overview of Its Synthesis, Properties, and Applications

Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate (CAS No. 1806558-55-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functionality, a chlorinated ketone group, and an aromatic ring with an ethyl substituent. These features contribute to its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate typically involves a multi-step process. One common approach is the reaction of 4-acetyl-2-ethylbenzoic acid with ethyl chloroacetate in the presence of a base such as potassium carbonate. The reaction proceeds via nucleophilic acyl substitution, forming the desired product with high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as using microwave-assisted synthesis or employing catalysts that minimize by-product formation.

In terms of physical properties, Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate is a solid at room temperature with a melting point ranging from 60 to 65°C. It is soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone but has limited solubility in water. The compound's stability is influenced by factors such as temperature, pH, and the presence of moisture or reactive chemicals. Proper storage conditions are essential to maintain its integrity and prevent degradation.

The chemical reactivity of Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate is primarily driven by its functional groups. The ester group can undergo hydrolysis under acidic or basic conditions to form the corresponding carboxylic acid and alcohol. The chlorinated ketone group can participate in various nucleophilic substitution reactions, making it useful for the synthesis of derivatives with different functionalities. Additionally, the aromatic ring provides conjugation effects that can influence the compound's electronic properties and reactivity.

In the pharmaceutical industry, Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. For example, recent studies have explored its use in the development of anti-inflammatory agents and anticancer drugs. The chlorinated ketone group can be modified to introduce bioactive moieties that enhance the pharmacological properties of the final product. Moreover, the compound's ability to undergo selective transformations makes it a valuable building block for combinatorial chemistry approaches.

Materials science is another field where Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate finds application. Its unique combination of functional groups allows for the design of polymers with tailored properties. For instance, researchers have investigated its use as a monomer in polymerization reactions to create materials with improved mechanical strength, thermal stability, and biocompatibility. These materials have potential applications in areas such as biomedical devices, coatings, and adhesives.

From an environmental perspective, the synthesis and use of Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate must be conducted with care to minimize environmental impact. Green chemistry principles emphasize the use of sustainable processes and materials that reduce waste generation and energy consumption. Recent studies have focused on developing catalytic systems that enhance reaction efficiency while minimizing harmful by-products. Additionally, efforts are underway to explore biodegradable alternatives that can replace traditional synthetic routes.

In conclusion, Ethyl 4-(2-chloropropanoyl)-2-ethylbenzoate (CAS No. 1806558-55-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides opportunities for innovative research and development across multiple disciplines. As new methodologies continue to emerge, the potential uses of this compound are likely to expand further, contributing to advancements in various scientific fields.